BENGHE Foundational & Exploratory

Check Availability & Pricing

commercial suppliers of high purity 2-Amino-5-
lodobenzoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-5-iodobenzoic acid

Cat. No.: B145736

An In-depth Technical Guide to High-Purity 2-Amino-5-iodobenzoic Acid for Researchers and
Drug Development Professionals

This guide provides essential technical information for researchers, scientists, and drug
development professionals interested in sourcing and utilizing high-purity 2-Amino-5-
iodobenzoic acid (CAS No. 5326-47-6). This compound is a critical intermediate in various
fields, including pharmaceutical synthesis, biochemical research, and materials science.

Overview of 2-Amino-5-iodobenzoic Acid

2-Amino-5-iodobenzoic acid, also known as 5-iodoanthranilic acid, is an aromatic amino acid
derivative.[1] Its molecular structure, featuring an iodine substituent, makes it a versatile
building block in organic synthesis.[1] The presence of amino and iodine functional groups
allows for targeted substitution and coupling reactions, facilitating the construction of complex
molecular architectures.[1][2]

This compound is a key intermediate in the synthesis of pharmaceuticals, particularly anti-
inflammatory and analgesic drugs.[1] It is also employed in biochemical studies related to
enzyme inhibition and protein interactions.[1] Furthermore, its structure is suitable for
developing radiolabeled compounds for diagnostic imaging.[1]

Commercial Suppliers and Specifications
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A variety of chemical suppliers offer 2-Amino-5-iodobenzoic acid. The purity and

specifications can vary, so it is crucial to select a supplier that meets the requirements of your

specific application. Below is a summary of offerings from several commercial suppliers.

. . Melting Point Storage
Supplier Purity Appearance .
(°C) Conditions
Yellow to brown
. . Room
Sigma-Aldrich 97%][3] powder, crystals, 219-221 (dec.)[3]
Temperature
or chunks[3]
> 98% (Titration) Light yellow to
Chem-Impex 217-223[1] 0-8 °C[1]
[1] grey powder[1]
Tokyo Chemical White to Brown Room
>98.0% (T) 219-221[4]
Industry (TCI) powder to crystal Temperature
- - 4°C, protect from
ChemScene >95%][5] Not Specified Not Specified ]
light[5]
] B Store in the
Muby Chemicals  Not Specified Yellow powder[4]  219-221[4]
dark[4]
Hebei Dangtong ] N
>99%)]6] Light yellow[6] Not Specified -15°C[6]

Biological Tech.

Experimental Protocols: Synthesis

A common and efficient method for producing 2-Amino-5-iodobenzoic acid is through the

direct iodination of 2-aminobenzoic acid. This method, as described in patent literature, avoids

the need for complex purification steps and offers a high yield of a high-quality product.[7][8]

Example Synthesis Protocol: lodination of 2-
Aminobenzoic Acid

This protocol is adapted from methods described in patent literature[8].

Materials:
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2-Aminobenzoic acid

Acetic acid

Molecular iodine (I2)

30% (w/w) Hydrogen peroxide (H20:2) solution

Water
Procedure:

 |In a suitable reaction vessel, create a mixture of 2-aminobenzoic acid (36.4 mmol), acetic
acid (100 mL), and molecular iodine (18.2 mmaol).

 To this mixture, add 30% w/w aqueous hydrogen peroxide (72.8 mmol) dropwise.
e Warm the reaction mixture to 50°C and stir for 1 hour.

 After the reaction is complete, pour the resulting solution into 400 mL of water. This will
cause the product to precipitate.

o Collect the precipitated crystals by filtration.

o (Optional) For further purification, the obtained crystals can be recrystallized from acetic acid
or methanol.[7]

Visualized Workflows and Applications

The following diagrams illustrate key processes and concepts related to the use of 2-Amino-5-
iodobenzoic acid.
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Figure 1. General workflow for sourcing and quality control.
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Figure 2. Chemical synthesis of 2-Amino-5-iodobenzoic acid.
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Figure 3. Role as a building block in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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